Cas no 100133-41-3 (2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid)

2-Amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid is a non-proteinogenic amino acid derivative featuring a tetrahydroindazole moiety. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules, particularly as a constrained analog of aromatic amino acids. The tetrahydroindazole core provides rigidity, potentially enhancing binding affinity and selectivity in target interactions. Its functional groups allow for further derivatization, making it a versatile intermediate in drug discovery. The compound’s stability and synthetic accessibility further support its utility in developing enzyme inhibitors or receptor modulators. Research applications include investigations into neurological and metabolic disorders, where its unique scaffold may offer improved pharmacokinetic properties.
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid structure
100133-41-3 structure
Product Name:2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
CAS No:100133-41-3
MF:C10H15N3O2
MW:209.245002031326
CID:6492513
PubChem ID:84676867
Update Time:2025-05-19

2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
    • 1H-Indazole-3-propanoic acid, α-amino-4,5,6,7-tetrahydro-
    • Inchi: 1S/C10H15N3O2/c11-7(10(14)15)5-9-6-3-1-2-4-8(6)12-13-9/h7H,1-5,11H2,(H,12,13)(H,14,15)
    • InChI Key: HADWPZVGWLNKMM-UHFFFAOYSA-N
    • SMILES: N1C2=C(CCCC2)C(CC(N)C(O)=O)=N1

Experimental Properties

  • Density: 1.342±0.06 g/cm3(Predicted)
  • Melting Point: 270-272 °C (decomp)(Solv: water (7732-18-5))
  • Boiling Point: 463.8±45.0 °C(Predicted)
  • pka: 1.92±0.10(Predicted)

2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1843553-1g
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
100133-41-3
1g
$1272.0 2023-09-19
Enamine
EN300-1843553-5g
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
100133-41-3
5g
$3687.0 2023-09-19
Enamine
EN300-1843553-10g
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
100133-41-3
10g
$5467.0 2023-09-19
Enamine
EN300-1843553-0.05g
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
100133-41-3
0.05g
$1068.0 2023-09-19
Enamine
EN300-1843553-0.1g
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
100133-41-3
0.1g
$1119.0 2023-09-19
Enamine
EN300-1843553-0.25g
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
100133-41-3
0.25g
$1170.0 2023-09-19
Enamine
EN300-1843553-0.5g
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
100133-41-3
0.5g
$1221.0 2023-09-19
Enamine
EN300-1843553-1.0g
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
100133-41-3
1g
$1272.0 2023-06-02
Enamine
EN300-1843553-2.5g
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
100133-41-3
2.5g
$2492.0 2023-09-19
Enamine
EN300-1843553-5.0g
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
100133-41-3
5g
$3687.0 2023-06-02

2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid Related Literature

Additional information on 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid

Introduction to 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid (CAS No. 100133-41-3)

2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This organically synthesized molecule belongs to the broader category of indazole derivatives, which are known for their diverse pharmacological effects. The compound is characterized by a tetrahydro-1H-indazol-3-yl moiety attached to a propanoic acid backbone, which contributes to its complex chemical behavior and biological interactions.

The chemical structure of 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid can be described as a fusion of an indazole ring system with an amino-propanoic acid side chain. The indazole ring is a fused bicyclic structure consisting of a benzene ring and a pyrrole ring, which is known to exhibit various biological activities. The presence of the amino group in the side chain enhances the compound's reactivity and potential for further functionalization, making it a valuable intermediate in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of indazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing the indazole scaffold can interact with multiple biological targets, including enzymes and receptors involved in various disease pathways. For instance, modifications of the indazole ring have been shown to modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in conditions like cancer and inflammation.

The tetrahydro-1H-indazol-3-yl substituent in 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid is particularly noteworthy due to its ability to influence the electronic properties of the molecule. This substitution pattern can enhance binding affinity to biological targets by introducing specific steric and electronic features. The propanoic acid moiety further contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

In terms of synthetic chemistry, 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid can be synthesized through multi-step organic reactions involving cyclization and functional group transformations. The synthesis typically begins with the preparation of the indazole core followed by its functionalization with an amino-propanoic acid side chain. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to achieve high yields and enantioselectivity in the synthesis of this compound.

Current research in pharmacology has explored the potential therapeutic applications of 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid. Preclinical studies have indicated that this compound may possess anti-inflammatory and analgesic properties due to its ability to inhibit certain inflammatory mediators. Additionally, its structural similarity to known bioactive molecules suggests that it could be a lead compound for further drug development targeting neurological disorders.

The compound's interaction with biological systems has been investigated using computational modeling techniques. Molecular docking studies have revealed that 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid can bind to specific pockets on target proteins with high affinity. These interactions are mediated by hydrogen bonding networks and hydrophobic interactions between the compound's functional groups and the target residues. Such insights into molecular recognition are crucial for optimizing drug design and improving therapeutic efficacy.

Future directions in research may focus on exploring derivatives of 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-y]propanoic acid that exhibit enhanced pharmacological properties. Structural modifications aimed at improving metabolic stability and reducing toxicity will be key considerations in this endeavor. Additionally, investigating the compound's mechanism of action at a molecular level will provide valuable insights into its therapeutic potential and guide the development of novel drug candidates.

The role of indazole derivatives like 2-amino--(4S5S6S7S)-tetrahydro-lH-indazol--yl]propanoic acid in addressing unmet medical needs underscores their significance in modern drug discovery. As our understanding of biological pathways continues to evolve,so too will our ability to design molecules that precisely target disease-causing mechanisms。This compound,with its unique structural features,represents a promising candidate for further exploration in pharmaceutical research。

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk